Cas no 872518-60-0 (2-Benzofurancarboxaldehyde, 7-bromo-2,3-dihydro-)
872518-60-0 structure
Product Name:2-Benzofurancarboxaldehyde, 7-bromo-2,3-dihydro-
CAS No:872518-60-0
MF:C9H7BrO2
MW:227.054682016373
CID:1867475
PubChem ID:86087175
Update Time:2025-04-21
2-Benzofurancarboxaldehyde, 7-bromo-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxaldehyde, 7-bromo-2,3-dihydro-
- 872518-60-0
- 7-bromo-2,3-dihydro-benzofuran-2-carbaldehyde
- DB-219956
- SCHEMBL5791615
-
- Inchi： 1S/C9H7BrO2/c10-8-3-1-2-6-4-7(5-11)12-9(6)8/h1-3,5,7H,4H2
- InChI Key： ZWIXCISIMDAMRY-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1OC(C=O)C2
Computed Properties
- Exact Mass: 225.96294Da
- Monoisotopic Mass: 225.96294Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
2-Benzofurancarboxaldehyde, 7-bromo-2,3-dihydro- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
872518-60-0 (2-Benzofurancarboxaldehyde, 7-bromo-2,3-dihydro-) Related Products
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